1-benzylpyrimidine-2,4,6(1H,3H,5H)-trione
Overview
Description
1-Benzylpyrimidine-2,4,6(1H,3H,5H)-trione, also known as benzoylthiourea, is an organic compound with the chemical formula C9H7N3O3S. It is a colorless solid that is soluble in organic solvents and is used in a variety of applications, including pharmaceuticals, dyes, and agrochemicals. Benzoylthiourea is an important intermediate for the synthesis of a variety of compounds, such as benzoxazoles, benzimidazoles, and benzodiazepines.
Scientific Research Applications
Synthesis and Chemical Properties
Facile and Clean Synthesis : 1-Benzylpyrimidine-2,4,6(1H,3H,5H)-trione and its derivatives can be synthesized through a three-component reaction in aqueous media, utilizing aromatic aldehydes and Medrum's acid. This process highlights the structural impact of substituents from aromatic aldehydes on the product (Shi, Shi, & Rong, 2010).
Formation of Stable Derivatives : Silicon, germanium, and tin-containing derivatives of this compound have been synthesized, demonstrating the compound's versatility in forming stable derivatives with various elements (Gordetsov et al., 2005).
Participation in Michael Reaction : This compound, with its CH-acidic centers, actively participates in Michael reactions, illustrating its nucleophilicity and reactivity in chemical synthesis (Erkin & Krutikov, 2009).
Biological Applications
Antitumor Activity : Novel derivatives of this compound have shown promising antitumor activity, particularly against ovarian cancer and melanoma cells, highlighting its potential in oncological research (El-Deeb et al., 2010).
Photocatalytic Degradation Studies : The compound has been studied for its photocatalytic degradation in aqueous solutions, providing insights into its behavior under UV/TiO2 photocatalysis and its potential environmental impacts (Cao et al., 2013).
Pharmaceutical and Medicinal Chemistry
Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors : Derivatives of this compound have been explored as potential non-nucleoside inhibitors of HIV-1 reverse transcriptase, indicating its potential use in antiviral therapies (Khalifa & Al-Omar, 2014).
Photovoltaic Conversion Efficiency in Dyes : This compound's derivatives have been investigated as acceptor groups in dye-sensitized solar cells (DSSCs), demonstrating its utility in improving photovoltaic efficiency (Gao et al., 2020).
Structural and Spectroscopic Analysis
Crystal Structure and DFT Studies : Detailed structural and theoretical studies, including X-ray diffraction and DFT calculations, have been conducted on derivatives of this compound, offering valuable information on their stability and tautomerism (Sharma et al., 2017).
Supramolecular Structures : Investigations into the supramolecular structures of various derivatives have been conducted, shedding light on molecular interactions, hydrogen-bonded chains, and fused rings (Rezende et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis , suggesting that this compound may also target the same organism.
Mode of Action
Based on its structural similarity to other anti-tubercular agents, it may interfere with the essential biochemical processes ofMycobacterium tuberculosis, leading to its inhibition .
Biochemical Pathways
Similar compounds have been shown to disrupt the normal functioning ofMycobacterium tuberculosis, which could involve multiple biochemical pathways .
Result of Action
Similar compounds have shown significant activity againstMycobacterium tuberculosis, suggesting that this compound may also exhibit similar effects .
properties
IUPAC Name |
1-benzyl-1,3-diazinane-2,4,6-trione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c14-9-6-10(15)13(11(16)12-9)7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNYPOQLJBPNQOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=O)N(C1=O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50296395 | |
Record name | 1-benzylpyrimidine-2,4,6(1H,3H,5H)-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50296395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91360-95-1 | |
Record name | 91360-95-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=109105 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-benzylpyrimidine-2,4,6(1H,3H,5H)-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50296395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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